Cas no 1249135-15-6 (2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine)

• Product Name: 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine
• CAS No: 1249135-15-6
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• MDL: MFCD16083866
• CID: 5238324
• PubChem ID: 61709150
• Update Time: 2026-03-08

2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-[4-fluoro-3-(trifluoromethyl)phenyl]pyrrolidine
• Pyrrolidine, 2-[4-fluoro-3-(trifluoromethyl)phenyl]-
• 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine

• MDL： MFCD16083866
• Inchi： 1S/C11H11F4N/c12-9-4-3-7(10-2-1-5-16-10)6-8(9)11(13,14)15/h3-4,6,10,16H,1-2,5H2
• InChI Key： RXMMUAVOOMQPCL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)C1CCCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 2.8
• Topological Polar Surface Area: 12

Additional information on 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine

Introduction to 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine (CAS No. 1249135-15-6) and Its Emerging Applications in Chemical Biology

2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine, identified by the CAS number 1249135-15-6, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. The compound's unique combination of a pyrrolidine core, fluoro-substituted phenyl ring, and trifluoromethyl group endows it with distinct physicochemical properties and biological activities that make it a promising candidate for further exploration.

The presence of fluorine atoms in the molecule, particularly in the 2-4-fluoro substituents and the trifluoromethyl group, plays a crucial role in modulating its biological efficacy. Fluorine's ability to influence metabolic stability, binding affinity, and electronic properties has been well-documented in medicinal chemistry. In particular, the trifluoromethyl group is known to enhance lipophilicity and metabolic resistance, while the fluoro substituents can improve binding interactions with biological targets.

Recent studies have highlighted the potential of 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine as a scaffold for developing novel therapeutic agents. Its structural features suggest applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to interact with multiple biological pathways makes it an attractive candidate for multitarget drug design.

One of the most compelling aspects of this compound is its reported activity as a modulator of enzyme inhibition. Specifically, preclinical research indicates that derivatives of 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine exhibit inhibitory effects on key enzymes involved in disease pathways. For instance, studies have demonstrated its potential in targeting kinases and phosphodiesterases, which are critical players in cellular signaling and have been implicated in various diseases.

The fluoro and trifluoromethyl substituents are particularly noteworthy for their ability to fine-tune the pharmacokinetic profile of the compound. These groups can enhance binding affinity by improving hydrophobic interactions with protein targets, while also increasing bioavailability by reducing susceptibility to metabolic degradation. Such properties are highly desirable in drug development, as they can lead to more effective and durable therapeutic outcomes.

In addition to its enzyme inhibition properties, 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine has shown promise as a scaffold for developing small-molecule probes for biochemical assays. Its well-defined structure allows for facile derivatization, enabling researchers to generate libraries of compounds with tailored biological activities. This flexibility has made it a valuable tool in high-throughput screening campaigns aimed at identifying novel drug candidates.

The compound's potential extends beyond traditional pharmacological applications. Emerging research suggests that derivatives of 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine may have utility in diagnostic imaging due to their ability to bind to specific biomarkers with high selectivity. This opens up new avenues for developing targeted diagnostic tools that could aid in early disease detection and personalized medicine approaches.

From a synthetic chemistry perspective, 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine presents an interesting challenge for organic chemists. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Advances in fluorination techniques have made it possible to introduce fluorine atoms at specific positions with greater precision, which is essential for optimizing biological activity.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique properties of fluorine-based molecules continue to drive innovation across multiple disciplines within chemical biology. As research progresses, compounds like 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine are expected to play an increasingly significant role in developing next-generation therapeutics.

In conclusion, 2-4-fluoro-3-(trifluoromethyl)phenylpyrrolidine (CAS No. 1249135-15-6) is a multifaceted compound with broad applications in chemical biology and drug discovery. Its structural features, combined with its reported biological activities, make it a compelling candidate for further investigation. As our understanding of fluorinated compounds continues to evolve, so too will their impact on therapeutic development and biomedical research.